Cas no 61430-07-7 (L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-)
61430-07-7 structure
Product Name:L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
CAS No:61430-07-7
MF:C14H24N4O5
MW:328.364163398743
CID:479788
PubChem ID:10449162
Update Time:2025-04-19
L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
- (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
- 61430-07-7
- DTXSID90440153
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- Inchi: 1S/C14H24N4O5/c1-7(15)11(19)16-8(2)12(20)17-9(3)13(21)18-6-4-5-10(18)14(22)23/h7-10H,4-6,15H2,1-3H3,(H,16,19)(H,17,20)(H,22,23)/t7-,8-,9-,10-/m0/s1
- InChI Key: IZXURCUWTGEUAM-XKNYDFJKSA-N
- SMILES: O=C([C@H](C)NC([C@H](C)NC([C@H](C)N)=O)=O)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 328.17482
- Monoisotopic Mass: 328.17466988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 142Ų
Experimental Properties
- PSA: 141.83
L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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